Cas no 903344-00-3 (1-Phenyl-4-(pyridine-2-carbonyl)piperazine)

• Product Name: 1-Phenyl-4-(pyridine-2-carbonyl)piperazine
• CAS No: 903344-00-3
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 5341399
• Update Time: 2025-06-25

1-Phenyl-4-(pyridine-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-(pyridine-2-carbonyl)piperazine
• (4-phenylpiperazin-1-yl)-pyridin-2-ylmethanone
• Z27769933
• 1-Phenyl-4-(pyridine-2-carbonyl)piperazine

• Inchi： 1S/C16H17N3O/c20-16(15-8-4-5-9-17-15)19-12-10-18(11-13-19)14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： GCRTXPPPHAQOSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.2
• Topological Polar Surface Area: 36.4

Additional information on 1-Phenyl-4-(pyridine-2-carbonyl)piperazine

Professional Introduction to 1-Phenyl-4-(pyridine-2-carbonyl)piperazine (CAS No. 903344-00-3)

1-Phenyl-4-(pyridine-2-carbonyl)piperazine, a compound with the chemical identifier CAS No. 903344-00-3, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The molecular structure of 1-Phenyl-4-(pyridine-2-carbonyl)piperazine incorporates both phenyl and pyridine moieties, which are well-documented for their diverse pharmacological interactions and biological activities.

The pharmacological relevance of this compound stems from its ability to modulate various biological pathways, making it a promising candidate for further investigation in drug discovery. Recent studies have highlighted the compound's potential in acting as a scaffold for the development of drugs targeting neurological and cardiovascular disorders. The presence of the pyridine-2-carbonyl group in its structure suggests a possible role in enhancing binding affinity to specific biological targets, which is a critical factor in the design of effective pharmaceuticals.

In the realm of medicinal chemistry, the synthesis and modification of 1-Phenyl-4-(pyridine-2-carbonyl)piperazine have been explored to optimize its pharmacokinetic properties and therapeutic efficacy. Researchers have employed various synthetic strategies to derive analogs that exhibit improved solubility, bioavailability, and target specificity. These efforts align with the broader goal of developing next-generation pharmaceuticals that address unmet medical needs with greater precision.

The compound's structural features also make it an attractive candidate for investigating novel mechanisms of action. For instance, the phenyl ring can interact with aromatic hydrophobic pockets in protein targets, while the pyridine moiety may engage in hydrogen bonding or metal coordination interactions. Such interactions are pivotal in determining the compound's efficacy and selectivity in biological systems. Current research is focused on elucidating these interactions through computational modeling and experimental validation.

One particularly intriguing aspect of 1-Phenyl-4-(pyridine-2-carbonyl)piperazine is its potential application in treating neurological disorders. Preliminary studies have suggested that this compound may modulate neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these interactions could lead to the development of more effective and safer medications for these conditions.

The cardiovascular system is another area where this compound shows promise. By interacting with vascular smooth muscle receptors and enzymes involved in blood pressure regulation, 1-Phenyl-4-(pyridine-2-carbonyl)piperazine may offer therapeutic benefits in managing hypertension and related cardiovascular diseases. Ongoing research aims to explore these potential applications further, with a focus on identifying optimal dosing regimens and minimizing any adverse effects.

In addition to its therapeutic applications, the compound's chemical properties make it a valuable tool for academic research. Its versatility as a scaffold allows chemists to explore diverse modifications, enabling the synthesis of a wide range of derivatives with tailored properties. This flexibility is crucial for understanding structure-activity relationships (SAR) and developing compounds with enhanced pharmacological profiles.

The synthesis of 1-Phenyl-4-(pyridine-2-carbonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

Ethical considerations are paramount in pharmaceutical research involving compounds like CAS No. 903344-00-3. Ensuring that all experiments are conducted responsibly, with appropriate safety measures and regulatory compliance, is essential for advancing medical science while protecting human health and the environment. Collaborative efforts between academia and industry are crucial for fostering innovation while maintaining ethical standards.

The future prospects for 1-Phenyl-4-(pyridine-2-carbonyl)piperazine appear promising, with ongoing research aimed at uncovering new therapeutic applications and refining its pharmacological properties. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can harness its potential to create novel treatments that improve patient outcomes worldwide.